Cas no 2273702-54-6 (tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2273702-54-6
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 6462046
• PubChem ID: 165723686
• Update Time: 2025-07-02

tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-4810143
• 2273702-54-6

• Inchi： 1S/C15H22FNO3/c1-9-8-11(6-7-12(9)16)13(18)10(2)17-14(19)20-15(3,4)5/h6-8,10,13,18H,1-5H3,(H,17,19)
• InChI Key： KOOXLFHUUKYBTE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate

Introduction to Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate (CAS No. 2273702-54-6)

Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate, a compound with the chemical formula C₁₄H₂₁FO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 2273702-54-6 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial settings.

The name of the compound, Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate, provides detailed insight into its molecular structure. The presence of a tert-butyl group suggests steric hindrance, which can influence the compound's reactivity and interactions with biological targets. The 4-fluoro-3-methylphenyl moiety introduces fluorine, a common substituent that enhances metabolic stability and binding affinity in drug molecules. The 1-hydroxypropan-2-yl part indicates the presence of an alcohol functional group, which can participate in hydrogen bonding and affect solubility and bioavailability.

This compound has been studied for its potential role in the development of novel therapeutic agents. Recent research has highlighted its significance in medicinal chemistry, particularly in the synthesis of carbamate-based drugs. Carbamates are known for their versatility as pharmacophores, exhibiting inhibitory activity against various enzymes and receptors. The specific arrangement of atoms in Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate makes it a promising candidate for further investigation.

In the realm of drug discovery, the fluorine atom in the 4-fluoro-3-methylphenyl group plays a crucial role. Fluorinated aromatic compounds often exhibit improved pharmacokinetic properties, including enhanced lipophilicity and metabolic stability. These attributes are critical for designing drugs that can withstand enzymatic degradation and achieve targeted delivery to biological systems. The tert-butyl carbamate moiety further contributes to the compound's stability, making it a robust scaffold for medicinal chemistry applications.

Recent studies have explored the synthesis and characterization of this compound, focusing on its chemical transformations and biological activity. Researchers have investigated its potential as an intermediate in the preparation of more complex pharmaceuticals. The hydroxypropan-2-yl group offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

The structural features of Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate make it an intriguing subject for computational studies. Molecular modeling techniques have been employed to predict its interactions with biological targets, such as enzymes and receptors. These simulations provide valuable insights into the compound's binding affinity and potential side effects, guiding future modifications and optimizations.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The combination of fluorine substitution and carbamate functionality has shown promise in modulating neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may exhibit therapeutic effects in conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to validate these findings and explore their clinical implications.

The synthesis of Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate involves multi-step organic reactions, requiring precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex aromatic core efficiently. These synthetic approaches underscore the compound's complexity and highlight the expertise required for its preparation.

The pharmacological profile of this compound is still under investigation, but early findings are promising. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications. The tert-butyl group, along with other structural elements, influences its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing drug delivery systems and maximizing therapeutic efficacy.

The role of fluorine substituents in enhancing drug activity cannot be overstated. Fluorinated compounds often exhibit improved binding affinity due to their ability to form strong hydrogen bonds with biological targets. This property has been leveraged in the development of numerous successful drugs across different therapeutic areas. Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate exemplifies how fluorine can be strategically incorporated into molecular structures to enhance pharmacological activity.

In conclusion, Tert-butyl N-[1-(4-fluoro-3-methylphenyl)-1-hydroxypropan-2-yl]carbamate (CAS No. 2273702-54-6) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting neurological disorders among other conditions. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.